![molecular formula C12H22N2O2S B3940332 N-[(cyclohexylamino)carbonothioyl]valine](/img/structure/B3940332.png)
N-[(cyclohexylamino)carbonothioyl]valine
Overview
Description
N-[(cyclohexylamino)carbonothioyl]valine, also known as CHC, is a synthetic amino acid derivative that has been extensively studied for its potential use in scientific research. CHC is a thiol-containing compound that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for various research applications.
Mechanism of Action
The mechanism of action of N-[(cyclohexylamino)carbonothioyl]valine is not fully understood, but it is thought to involve the formation of disulfide bonds with cysteine residues in target proteins. This can lead to changes in protein conformation and function, which in turn can affect various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including the inhibition of certain enzymes, the modulation of ion channels, and the regulation of cellular signaling pathways. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[(cyclohexylamino)carbonothioyl]valine in lab experiments is its high affinity for certain proteins, which makes it a useful tool for studying their structure and function. However, this compound can be difficult to synthesize and purify, which can limit its availability and increase the cost of experiments.
Future Directions
There are several potential future directions for research involving N-[(cyclohexylamino)carbonothioyl]valine, including the development of more efficient synthesis methods, the identification of new target proteins, and the exploration of its potential therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Scientific Research Applications
N-[(cyclohexylamino)carbonothioyl]valine has been used in a variety of scientific research applications, including as a tool for studying protein structure and function, as a potential therapeutic agent for various diseases, and as a probe for investigating cellular signaling pathways. This compound has been shown to have a high affinity for certain proteins, making it a useful tool for studying their structure and function.
properties
IUPAC Name |
2-(cyclohexylcarbamothioylamino)-3-methylbutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2S/c1-8(2)10(11(15)16)14-12(17)13-9-6-4-3-5-7-9/h8-10H,3-7H2,1-2H3,(H,15,16)(H2,13,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDBOKXXBSOUKDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NC(=S)NC1CCCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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